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Cat. No.: B14548755 Get Quote

Abstract
This document provides a detailed technical overview of the molecular weight of the branched-

chain alkane, 4-Ethyl-3,5-dimethyloctane. The determination of this fundamental chemical

property is outlined through systematic calculation based on its molecular formula and the

standard atomic weights of its constituent elements as defined by the International Union of

Pure and Applied Chemistry (IUPAC). All quantitative data are presented in a structured format

for clarity and ease of reference.

Chemical Identity and Structure
4-Ethyl-3,5-dimethyloctane is a saturated hydrocarbon. Its structure consists of an eight-

carbon (octane) backbone with an ethyl group substituent at the fourth carbon and methyl

group substituents at the third and fifth carbons. This specific arrangement of atoms leads to

the definitive molecular formula C₁₂H₂₆.[1][2]

The molecular structure is visualized below, illustrating the connectivity of the carbon backbone

and the attached alkyl groups.

Figure 1. Molecular graph of 4-Ethyl-3,5-dimethyloctane.

Molecular Weight Calculation
The molecular weight (or more precisely, the molar mass) of a compound is the sum of the

atomic weights of its constituent atoms. The calculation for 4-Ethyl-3,5-dimethyloctane is
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based on its molecular formula, C₁₂H₂₆.

The determination of the molecular weight for a compound with a known chemical structure is a

computational task. It relies on the standardized atomic weights established by IUPAC. No

experimental protocol is required for this calculation. Experimental verification of molecular

weight is typically performed using techniques such as mass spectrometry, which separates

ions based on their mass-to-charge ratio.

The calculation utilizes the standard atomic weights of Carbon and Hydrogen.[3] These values

represent a weighted average of the masses of their naturally occurring isotopes.

Element Symbol
Standard Atomic Weight
(Da)

Carbon C [12.0096, 12.0116]

Hydrogen H [1.00784, 1.00811]

Table 1: IUPAC Standard

Atomic Weights (2021).[3][4]

For conventional use, a single value is often employed. For this calculation, the conventional

atomic weights are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[5]

The molecular weight is calculated as follows:

Mass of Carbon: 12 atoms × 12.011 u/atom = 144.132 u

Mass of Hydrogen: 26 atoms × 1.008 u/atom = 26.208 u

Total Molecular Weight: 144.132 u + 26.208 u = 170.340 u

Quantitative Data Summary
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The key quantitative chemical data for 4-Ethyl-3,5-dimethyloctane are summarized below for

easy reference.

Property Value Source(s)

IUPAC Name 4-Ethyl-3,5-dimethyloctane [2]

CAS Registry Number 62183-64-6 [1]

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.3348 g/mol [1]

Exact Mass 170.20300 u [6]

Table 2: Key Chemical and

Physical Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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